5-(Cyclohexyloxy)-2-hydroxybenzaldehyde

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 5-cyclohexyloxy-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H16O3/c14-9-10-8-12(6-7-13(10)15)16-11-4-2-1-3-5-11/h6-9,11,15H,1-5H2
• InChI Key: LMJYEZHKPJWMOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)O)C=O

Description

5-(Cyclohexyloxy)-2-hydroxybenzaldehyde is a substituted benzaldehyde derivative featuring a hydroxyl group at the 2-position and a cyclohexyloxy group at the 5-position of the aromatic ring. Its molecular formula is C₁₃H₁₆O₃, with a molecular weight of 220.26 g/mol. The cyclohexyloxy substituent introduces significant steric bulk and lipophilicity compared to smaller substituents like methoxy or halogens. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of Schiff bases, coordination complexes, and heterocyclic compounds . Its structural features, including the electron-donating cyclohexyloxy group and reactive aldehyde moiety, make it valuable for designing molecules with tailored physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde typically involves the following steps:

Starting Material: The synthesis begins with a suitable benzaldehyde derivative.

Substitution Reaction: A nucleophilic substitution reaction is carried out to introduce the cyclohexyloxy group at the 5-position. This can be achieved using cyclohexanol and a suitable base, such as sodium hydride (NaH) or potassium carbonate (K2CO3), in an aprotic solvent like dimethylformamide (DMF).

Industrial Production Methods: Industrial production methods for 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and continuous flow reactors may be employed to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The aldehyde group in 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde can undergo oxidation to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxy group can participate in substitution reactions, such as esterification with acyl chlorides or alkylation with alkyl halides.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, H2O2

Reduction: NaBH4, LiAlH4

Substitution: Acyl chlorides, alkyl halides, bases like NaH or K2CO3

Major Products:

Oxidation: 5-(Cyclohexyloxy)-2-hydroxybenzoic acid

Reduction: 5-(Cyclohexyloxy)-2-hydroxybenzyl alcohol

Substitution: Various esters and ethers depending on the substituents used

Scientific Research Applications

Chemistry: 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules. Its unique structure allows for diverse chemical transformations, making it valuable in the development of new synthetic methodologies.

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential biological activities. It may serve as a lead compound for the development of new drugs targeting specific enzymes or receptors. Its structural features allow for modifications that can enhance its pharmacological properties.

Industry: In the industrial sector, 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde is used in the synthesis of specialty chemicals and materials. Its derivatives may find applications in the production of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of their activity. The hydroxy and aldehyde groups can form hydrogen bonds and participate in various interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-(Cyclohexyloxy)-2-hydroxybenzaldehyde with structurally analogous benzaldehyde derivatives, focusing on substituent effects, synthesis yields, molecular weights, and functional applications.

Compound Name	Substituents	Molecular Weight (g/mol)	ESI-MS [M+H]+ (m/z)	Yield (%)	Key Applications	Biological Activity
5-(Cyclohexyloxy)-2-hydroxybenzaldehyde	5-Cyclohexyloxy, 2-OH	220.26	~221.1*	N/A†	Coordination complexes, heterocycles	Not reported in provided evidence
5-(Benzyloxy)-2-hydroxybenzaldehyde (12a)	5-Benzyloxy, 2-OH	226.23	227.1	53.5	Antifungal agents	MIC: 25–50 µg/mL (vs. F. oxysporum)
5-((4-Chlorobenzyl)oxy)-2-hydroxybenzaldehyde (12c)	5-(4-Cl-Benzyloxy), 2-OH	260.69	261.0	45.5	Antimicrobial intermediates	Not reported
5-Chloro-2-hydroxybenzaldehyde	5-Cl, 2-OH	156.57	N/A	N/A	Pharmaceuticals, agrochemicals	Antifeedant activity (dimer form)
5-((4-Chlorophenyl)diazenyl)-2-hydroxybenzaldehyde (1a)	5-(4-Cl-diazenyl), 2-OH	260.66	N/A	N/A‡	Pyrazole and azo-dye synthesis	Antimicrobial metal complexes

*Calculated based on molecular formula. ‡Yield optimized via Fe₃O4@SiO2@vanillin catalyst at 25°C .

Key Structural and Functional Insights:

Substituent Effects on Reactivity: Electron-Donating vs. Steric Hindrance: The bulky cyclohexyloxy group may slow reaction kinetics in condensation or cyclization reactions compared to smaller substituents (e.g., benzyloxy or chloro) .

Derivatives with diazenyl groups (e.g., 1a) exhibit antimicrobial activity, suggesting that substituent polarity and conjugation influence biological interactions .

Synthetic Efficiency :

• Benzyloxy-substituted analogs (e.g., 12a–12d) show moderate yields (45–53%), while diazenyl derivatives require optimized catalysts (e.g., Fe₃O4@SiO2@vanillin) for efficient synthesis .

Biological Performance :

• The dimeric form of 5-chloro-2-hydroxybenzaldehyde demonstrated antifeedant activity, highlighting the role of dimerization in enhancing bioactivity .
• Schiff base intermediates derived from 2-hydroxybenzaldehydes show promise in metal coordination for antimicrobial applications .

Research Findings and Implications

• Structural Optimization : Cyclohexyloxy derivatives are underutilized in antimicrobial studies compared to chloro or benzyloxy analogs. Their lipophilicity warrants exploration in drug delivery systems .
• Catalytic Advancements : Green catalysts like Fe₃O4@SiO2@vanillin improve yields and sustainability in synthesizing 2-hydroxybenzaldehyde derivatives, suggesting applicability to 5-(cyclohexyloxy) analogs .